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Compound of Interest

Compound Name: (+)-Lariciresinol

Cat. No.: B1674508

This guide provides crucial safety protocols and logistical plans for researchers, scientists, and
drug development professionals handling (+)-Lariciresinol. The following procedural
instructions are designed to ensure safe operational handling and disposal, fostering a secure
laboratory environment.

Hazard Identification and Safety Data Summary

(+)-Lariciresinol is a lignan compound used in various research applications.[1][2] While
toxicological data is limited, it is classified as hazardous to the aquatic environment.[3][4]
Adherence to standard laboratory safety practices is essential to mitigate potential risks.

Identifier Classification & Information Source
GHS Pictogram GHSO09: Environment [11[2]
Signal Word Warning [1114]
Hazard Statement H400: Very toxic to aquatic life [1][4]
Precautionary Statements pP273, P391, P501 [1114]

No substances with
Occupational Exposure Limits occupational exposure limits [3]

have been identified.
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Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory to prevent direct contact and ensure
personal safety during the handling of (+)-Lariciresinol.

e Eye and Face Protection:

o Wear chemical safety goggles that are tested and approved under appropriate
government standards such as NIOSH (US) or EN 166 (EU).[3]

e Skin Protection:

o Hand Protection: Handle with compatible chemical-resistant gloves (e.g., nitrile rubber).
Gloves must be inspected for integrity before use. Use proper glove removal technique,
without touching the glove's outer surface, to avoid skin contact.[3]

o Body Protection: Wear a standard laboratory coat. Select body protection in relation to the
concentration and amount of the hazardous substance at the specific workplace.[3]

» Respiratory Protection:

o Under normal handling conditions with adequate ventilation, respiratory protection is not
required.[3]

o If dust is generated, use a NIOSH-approved respirator.[5]
Operational Plan: Handling and Storage
Engineering Controls:

» Handle (+)-Lariciresinol in a well-ventilated area.
» Provide appropriate exhaust ventilation at places where dust may be formed.[3]
Safe Handling Procedures:

e Read and understand the Safety Data Sheet (SDS) before handling the substance.[3]
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Avoid the formation of dust and aerosols.[3]

Wash hands thoroughly after handling and before breaks.[3]

Avoid contact with skin and eyes.[3]

Avoid breathing vapors, mist, or gas.[3]

Storage:

» Store in a cool, dry, and well-ventilated place.[3]

o Keep the container tightly closed.[3]

Emergency Procedures

Accidental Release Measures (Spills):

o Ensure adequate ventilation and evacuate personnel to safe areas.[3]
e Avoid dust formation.[3]

o Prevent further leakage or spillage if it is safe to do so. Do not let the product enter drains, as
it is very toxic to aquatic life.[3][4]

o Carefully sweep up the spilled material and shovel it into a suitable, closed container for
disposal. Avoid creating dust.[3]

First Aid Measures:

General Advice: Consult a physician and show them the Safety Data Sheet.[3]

If Inhaled: Move the person into fresh air. If breathing is difficult, give artificial respiration and
consult a physician.[3]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[3]

In Case of Eye Contact: Flush eyes with water as a precaution.[3]
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« |If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Consult a physician.[3]

Disposal Plan

Proper disposal of (+)-Lariciresinol and any contaminated materials is critical to prevent

environmental contamination.
Waste Treatment Methods:

o Product: Offer surplus and non-recyclable solutions to a licensed disposal company. The
material can be dissolved or mixed with a combustible solvent and burned in a chemical
incinerator equipped with an afterburner and scrubber.[3]

o Contaminated Packaging: Dispose of as unused product in accordance with local, state, and

federal regulations.[3]

Workflow and Logical Relationships

The following diagram illustrates the standard workflow for safely handling (+)-Lariciresinol,

from preparation to disposal.
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- Review SDS
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Proceed with work

Handling
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Spill Cleanup
- Ventilate area
- Sweep up, avoid dust
- Collect in sealed container

First Aid
- Follow SDS guidelines
- Seek medical attention

Waste Disposal

- Label waste container
- Contact licensed disposal company
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistics for Handling (+)-
Lariciresinol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674508#personal-protective-equipment-for-

handling-lariciresinol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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